4-Methyl-2-phenylethynyl-pyridine

• Molecular Formula: C14H11N
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 4-methyl-2-(2-phenylethynyl)pyridine
• InChI: InChI=1S/C14H11N/c1-12-9-10-15-14(11-12)8-7-13-5-3-2-4-6-13/h2-6,9-11H,1H3
• InChI Key: KYNCWWUJOAPSAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)C#CC2=CC=CC=C2

Description

4-Methyl-2-phenylethynyl-pyridine is a useful research compound. Its molecular formula is C14H11N and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phenylacetylene (15.4 mL) is added to a mixture of 2-bromo-4-methyl-pyridine (20.0 g), CuI (2.2 g), and Pd(PPh3)2Cl2 (4.1 g) in triethylamine (600 mL) kept under argon atmosphere. The mixture is stirred at ambient temperature overnight. Then, water is added and the resulting mixture is extracted with diethylether. The combined organic extracts are washed with brine and dried (MgSO4). The solvent is removed under reduced pressure and the residue is purified by chromatography on silica gel (cyclohexane/ethyl acetate 9:1->4:1) to give the product as an oil.